methyl 7-benzyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

• Molecular Formula: C20H16N4O3
• Molecular Weight: 360.4 g/mol
• IUPAC Name: methyl 7-benzyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C20H16N4O3/c1-27-20(26)14-11-15-18(22-16-9-5-6-10-23(16)19(15)25)24(17(14)21)12-13-7-3-2-4-8-13/h2-11,21H,12H2,1H3
• InChI Key: XKBLEIIGAXJZDP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=N)CC4=CC=CC=C4

Description

Methyl 7-benzyl-6-imino-2-oxo-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate is a complex organic compound with a unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 7-benzyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. The reaction may involve the use of catalysts, solvents, and specific temperature and pressure conditions to achieve the desired product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and scalability.

Chemical Reactions Analysis

Types of Reactions

Methyl 7-benzyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states, potentially leading to the formation of new functional groups.

Reduction: Reduction reactions can convert certain functional groups within the compound to their reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

In biological research, methyl 7-benzyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate may be studied for its potential biological activity. It could serve as a lead compound for the development of new drugs or as a tool for studying biochemical pathways.

Medicine

In medicine, this compound could be explored for its therapeutic potential. Its unique structure may interact with specific biological targets, making it a candidate for drug development.

Industry

In the industrial sector, this compound could be used in the development of new materials with specific properties. Its tricyclic structure may impart unique physical and chemical characteristics to the materials.

Mechanism of Action

The mechanism of action of methyl 7-benzyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate involves its interaction with molecular targets such as enzymes, receptors, or nucleic acids. The compound may bind to these targets through various types of interactions, including hydrogen bonding, hydrophobic interactions, and van der Waals forces. These interactions can modulate the activity of the target, leading to the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

Methyl 7-benzyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate: This compound itself.

This compound analogs: Compounds with similar tricyclic structures but different substituents.

Uniqueness

The uniqueness of this compound lies in its specific tricyclic structure, which imparts distinct chemical and biological properties. This makes it a valuable compound for various applications in research and industry.

Biological Activity

Methyl 7-benzyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate is a complex organic compound with significant potential in pharmacological applications. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic uses.

Chemical Structure and Properties

The compound features a tricyclic structure that contributes to its unique biological properties. Its IUPAC name is derived from its complex arrangement of nitrogen and carbon atoms, which influences its reactivity and interaction with biological targets.

Structural Formula

$$\text{C}_{19}\text{H}_{19}\text{N}_5\text{O}_3$$

Recent studies have suggested that compounds with similar tricyclic structures can act as modulators of neurotransmitter receptors. For instance, some derivatives have shown to bind effectively to AMPA receptors, enhancing synaptic transmission in neurological pathways . The specific binding affinity and modulation potential of methyl 7-benzyl-6-imino-2-oxo have not been extensively studied but are hypothesized to follow similar pathways due to structural similarities.

Biological Activities

• Anticancer Properties : Preliminary research indicates that derivatives of triazatricyclo compounds exhibit cytotoxic effects against various cancer cell lines. The mechanism is thought to involve the induction of apoptosis and inhibition of cell proliferation.
• Neuroprotective Effects : Compounds in this class may offer neuroprotective benefits by modulating glutamate receptors and reducing excitotoxicity in neuronal cells . This suggests potential applications in treating neurodegenerative diseases.
• Anti-inflammatory Activity : Some studies have indicated that related compounds possess anti-inflammatory properties through the inhibition of pro-inflammatory cytokines. This could be beneficial in managing conditions like arthritis or other inflammatory disorders.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer	Induction of apoptosis
Neuroprotective	Modulation of AMPA receptors
Anti-inflammatory	Inhibition of cytokines

Case Study: Synthesis and Evaluation

A recent study synthesized several derivatives of the compound to evaluate their biological activity. The most promising derivative demonstrated significant cytotoxicity against breast cancer cell lines with an IC50 value below 10 µM. The study emphasized the importance of structural modifications in enhancing biological activity.